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Compound Name: 4-Azido-3-nitrophenol
CAS No.: 6086-33-5
Cat. No.: B1383114
Get Quote
. J

A note on the requested topic: Initial searches for "4-Azido-3-nitrophenol” and its provided
CAS number (6086-33-5) did not yield specific technical data. This suggests a potential error in
the CAS number or that the compound is not widely documented in public literature. However,
the structural motif—a nitrophenol core functionalized with an azide group—is characteristic of
a class of reagents crucial in chemical biology and drug discovery: photoaffinity labels.

This guide, therefore, focuses on the properties, synthesis, and application of a representative
and well-documented member of this class, 4-fluoro-3-nitrophenyl azide (FNPA), to provide a
comprehensive and technically valuable resource for researchers, scientists, and drug
development professionals. Additionally, this guide will touch upon the properties of the related
compound 4-amino-3-nitrophenol, for which substantial data is available, and will cover the
general principles of synthesis and reactivity of nitrophenyl azides, which would be applicable
to the originally requested compound.

Introduction: The Power of Covalent Capture in
Drug Discovery
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In the intricate world of molecular recognition, understanding the precise interactions between
a ligand—be it a drug candidate, a metabolite, or a signaling molecule—and its biological target
is paramount. While many interactions are transient, the ability to permanently capture these
binding events provides an invaluable tool for identifying and characterizing protein targets,
mapping binding sites, and elucidating mechanisms of action. This is the realm of photoaffinity
labeling, a powerful technique that forges a covalent bond between a ligand and its target upon
activation by light.

At the heart of many photoaffinity labeling probes lies the aryl azide moiety, a functional group
that is relatively stable in the dark but, upon photolysis, generates a highly reactive nitrene
species. This nitrene can then insert into nearby C-H, N-H, or O-H bonds, effectively "tagging”
the binding partner. When incorporated into a molecule with a nitrophenyl scaffold, these
reagents offer a versatile platform for probing biological systems. This guide will delve into the
technical nuances of a representative nitrophenyl azide, providing researchers with the
foundational knowledge to effectively utilize this class of compounds in their work.

Physicochemical Properties of Representative
Nitrophenyl Derivatives

A thorough understanding of the physicochemical properties of a photoaffinity labeling agent is
crucial for its effective application. These properties dictate its solubility, stability, and reactivity.
Below is a summary of the available data for related nitrophenyl compounds.
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4-Fluoro-3- 4-Amino-3- 4-lodo-3-
Property . . . .
nitrophenyl azide nitrophenol[1][2] nitrophenol[3][4][5]
CAS Number 28166-06-5 610-81-1 113305-56-9
Molecular Formula CesH3FN4O2 CesHsN203 CesHaINO3
Molecular Weight 182.12 g/mol 154.12 g/mol 265.01 g/mol [3][5]
Orange to amber to
Appearance dark red
powder/crystal[6]
Melting Point 150-154 °CJ[1]
Sparingly soluble in
Solubility batindy

water[2]

Synthesis of Nitrophenyl Azides: A General
Approach

The synthesis of nitrophenyl azides typically involves the diazotization of an appropriate aniline
precursor followed by reaction with an azide source, such as sodium azide. This versatile
method allows for the introduction of the azide functionality onto a wide range of aromatic
scaffolds.

Conceptual Synthesis Pathway

1. NaNOz, H*
Substituted Aniline \ 2.0-5°C ) ) NaNs Nitrophenyl Azide
Qe.g., 4-Fluoro-3-nitroaniliney P> Arenediazonium Salt Qe.g., 4-Fluoro-3-nitrophenyl azide)

Click to download full resolution via product page

Caption: General synthesis route for nitrophenyl azides via diazotization of an aniline precursor.

Detailed Experimental Protocol (Hypothetical for 4-
Azido-3-nitrophenol)
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Disclaimer: This is a generalized, hypothetical protocol based on standard procedures for the
synthesis of aryl azides. It should be adapted and optimized by a qualified chemist with
appropriate safety precautions.

o Diazotization:

o Dissolve 1 equivalent of the corresponding aminonitrophenol (e.g., 4-amino-3-nitrophenol)
in a suitable acidic solution (e.g., HCI or H2SOa4 in water) and cool the mixture to 0-5 °C in
an ice bath.

o Slowly add a solution of 1.1 equivalents of sodium nitrite (NaNOz2) in water dropwise,
maintaining the temperature below 5 °C.

o Stir the reaction mixture at 0-5 °C for 30-60 minutes to ensure complete formation of the
diazonium salt.

o Azidation:

o In a separate flask, dissolve 1.2 equivalents of sodium azide (NaNs) in water and cool to
0-5 °C.

o Slowly add the previously prepared cold diazonium salt solution to the sodium azide
solution with vigorous stirring. The temperature should be carefully controlled to prevent
the accumulation of unstable diazonium azide.

o Allow the reaction to stir at low temperature for 1-2 hours, followed by gradual warming to
room temperature.

o Work-up and Purification:
o The product can be extracted with an organic solvent (e.g., ethyl acetate).

o The organic layers are combined, washed with brine, dried over anhydrous sodium
sulfate, and the solvent is removed under reduced pressure. Caution: Do not evaporate to
dryness, as organic azides can be explosive in concentrated form.

o The crude product can be purified by column chromatography on silica gel.
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Reactivity and Mechanism of Photoaffinity Labeling

The utility of nitrophenyl azides as photoaffinity labels stems from the photochemical
generation of a highly reactive nitrene intermediate.

Photolysis

Aryl Azide (R-Ns)

hv (-N2)

Covalent Insertion

Target Protein
(with C-H, N-H, O-H bonds)

Singlet Nitrene (R-N:)

Intersystem Ingertion
Crossing
Triplet Nitrene (R-N:) P> Covalent Adduct

Click to download full resolution via product page

Caption: Photochemical activation of an aryl azide to a reactive nitrene for covalent labeling of
a target protein.

Upon irradiation with UV light, the aryl azide absorbs energy, leading to the extrusion of a
molecule of nitrogen gas (N2) and the formation of a singlet nitrene. This singlet nitrene is
highly reactive and can undergo a variety of reactions, including insertion into C-H, N-H, and O-
H bonds of nearby amino acid residues in the binding pocket of a target protein. The singlet
nitrene can also undergo intersystem crossing to the more stable triplet state. While the triplet
nitrene is less reactive towards insertion, it can still participate in other reactions such as
hydrogen abstraction.
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The choice of wavelength for photolysis is critical. It should be a wavelength that activates the
azide but minimizes damage to the biological sample. Nitrophenyl azides often have absorption
maxima that allow for activation at wavelengths where proteins and nucleic acids have lower
absorbance.

Applications in Drug Development: A Case Study of
4-Fluoro-3-nitrophenyl azide (FNPA)

A prime example of the application of nitrophenyl azides is the use of 4-fluoro-3-nitrophenyl
azide (FNPA) as a selective photoaffinity label for monoamine oxidase B (MAO-B).

In a study, researchers demonstrated that FNPA acts as a competitive inhibitor of both MAO-A
and MAO-B in the dark.[7] However, upon photoirradiation, FNPA caused a photodependent
and apparently irreversible inhibition of MAO-B, with minimal effect on MAO-A.[7] This
selectivity suggests a structural or conformational difference in the active sites of the two
enzyme isoforms.

This study highlights the power of photoaffinity labeling to:
« ldentify specific binding partners: FNPA's selective labeling of MAO-B confirms it as a target.

o Characterize active sites: The differential labeling provides insights into the structural
differences between closely related proteins.

o Develop selective inhibitors: By understanding the binding interactions, more potent and
selective drugs can be designed.

Safety and Handling of Organic Azides

Organic azides are energetic compounds and must be handled with extreme caution. The
presence of a nitro group can further increase their energetic properties.

Key Safety Considerations:

o Explosion Hazard: Low molecular weight organic azides can be explosive and are sensitive
to heat, shock, and friction.
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 Toxicity: The azide ion is toxic, similar in potency to cyanide.

o Storage: Store in a cool, dark place, away from heat sources and light.

e Handling:

[e]

Always wear appropriate personal protective equipment (PPE), including safety glasses,
lab coat, and gloves.

[¢]

Use non-metal spatulas for handling solid azides.

[e]

Avoid grinding or subjecting the material to mechanical shock.

Work in a well-ventilated fume hood.

o

e Scale: Synthesize and handle the smallest possible quantities of the material.

o Waste Disposal: Dispose of azide-containing waste according to institutional safety
guidelines. Quenching with a reducing agent may be required.

Conclusion

While the specific compound 4-azido-3-nitrophenol is not well-documented, the broader class
of nitrophenyl azides represents a cornerstone of modern chemical biology and drug discovery.
As exemplified by 4-fluoro-3-nitrophenyl azide, these photoaffinity labeling reagents provide a
powerful means to covalently capture and identify ligand-protein interactions. A thorough
understanding of their synthesis, reactivity, and safe handling is essential for any researcher
seeking to leverage this technology to unravel the complexities of biological systems and
accelerate the development of new therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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